![molecular formula C9H14ClNO2 B1405736 Methyl 3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate hydrochloride CAS No. 1379290-58-0](/img/structure/B1405736.png)
Methyl 3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate hydrochloride
Overview
Description
“Methyl 3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate hydrochloride” is a chemical compound with the molecular formula C9H13NO2.ClH . It is available for purchase in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H13NO2.ClH/c1-12-9(11)7-5-2-3-6(4-5)8(7)10;/h2-3,5-8H,4,10H2,1H3;1H/t5-,6+,7+,8-;/m1./s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the moleculeScientific Research Applications
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Scientific Field : Pharmaceutical Chemistry
- Application Summary : This compound is a derivative of bicyclic amino acids, which have been found to exhibit biological activity . For example, 2-aminobicyclo[2.2.1]heptane-2-carboxylic acid (BCH) has been shown to block the transport of nonpolar amino acids across cell membranes, act as an insulin-releasing factor, and inhibit flavoprotein amino acid oxidases .
- Methods of Application : The compound was synthesized via dihydro-1,3-oxazine or γ-lactone intermediates by the stereoselective functionalization of an N-protected derivative of endo-3-aminobicyclo[2.2.2]oct-5-ene-2-carboxylic acid .
- Results/Outcomes : The structures, stereochemistry, and relative configurations of the synthesized compounds were determined by IR and NMR .
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Scientific Field : Biochemistry
- Application Summary : Methyl 3-acethylbicyclo[2.2.1]hept-5-ene-2-carboxylate was resolved into its enantiomers using pig liver esterase (PLE), a type of enzyme .
- Methods of Application : The compound was prepared using Diels–Alder methodology, and the mixture was separated chromatographically and resolved into the enantiomers by PLE .
- Results/Outcomes : The resolution resulted in enantiomers with low to high enantiomeric excesses (ee’s) of 98% .
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Scientific Field : Enzyme Catalysis
- Application Summary : Methyl 3-acethylbicyclo[2.2.1]hept-5-ene-2-carboxylate was resolved into its enantiomers using pig’s liver esterase (PLE), a type of enzyme .
- Methods of Application : The compound was prepared using Diels–Alder methodology, and the mixture was separated chromatographically and resolved into the enantiomers by PLE .
- Results/Outcomes : The resolution resulted in enantiomers with low to high enantiomeric excesses (ee’s) of 98% .
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Scientific Field : Organic Synthesis
- Application Summary : 1-Methyl-3-oxo-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid is synthesized .
- Methods of Application : The organic extracts were dried over anhydrous MgSO4 and the solvent was removed under vacuum, yielding 82.8 mg (87%) of a white solid .
- Results/Outcomes : The product was characterized by 1H-NMR and 13C-NMR .
-
Scientific Field : Enzyme Catalysis
- Application Summary : Methyl 3-acethylbicyclo[2.2.1]hept-5-ene-2-carboxylate was resolved into its enantiomers using pig’s liver esterase (PLE), a type of enzyme .
- Methods of Application : The compound was prepared using Diels–Alder methodology, and the mixture was separated chromatographically and resolved into the enantiomers by PLE .
- Results/Outcomes : The resolution resulted in enantiomers with low to high enantiomeric excesses (ee’s) of 98% .
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Scientific Field : Organic Synthesis
- Application Summary : 1-Methyl-3-oxo-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid is synthesized .
- Methods of Application : The organic extracts were dried over anhydrous MgSO4 and the solvent was removed under vacuum, yielding 82.8 mg (87%) of a white solid .
- Results/Outcomes : The product was characterized by 1H-NMR and 13C-NMR .
properties
IUPAC Name |
methyl 3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2.ClH/c1-12-9(11)7-5-2-3-6(4-5)8(7)10;/h2-3,5-8H,4,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNDHULQNPIYFBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1C2CC(C1N)C=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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